Cas no 1187932-29-1 (tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate)

• Product Name: tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate
• CAS No: 1187932-29-1
• MF: C₁₆H₂₃BrN₂O₂
• MW: 355.270023584366
• CID: 3166646
• PubChem ID: 74788416
• Update Time: 2025-05-24

tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 7-amino-6-bromo-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• DTXSID901127020
• 1187932-29-1
• 1,1-Dimethylethyl 7-amino-6-bromo-3,4-dihydro-4,4-dimethyl-1(2H)-quinolinecarboxylate
• tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate
• TERT-BUTYL 7-AMINO-6-BROMO-4,4-DIMETHYL-2,3-DIHYDROQUINOLINE-1-CARBOXYLATE
• 7-Amino-1-Boc-6-bromo-4,4-dimethyl-3,4-dihydro-2H-quinoline
• tert-Butyl7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate
• SB31484

• Inchi： 1S/C16H23BrN2O2/c1-15(2,3)21-14(20)19-7-6-16(4,5)10-8-11(17)12(18)9-13(10)19/h8-9H,6-7,18H2,1-5H3
• InChI Key： MSOKBBJQHCEINZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2=C(C=1)C(C)(C)CCN2C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 354.09429Da
• Monoisotopic Mass: 354.09429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate

Comprehensive Overview of tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1187932-29-1)

The compound tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1187932-29-1) is a highly specialized chemical intermediate with significant applications in pharmaceutical research and organic synthesis. Its unique structural features, including the tert-butyl group and the bromo substitution, make it a valuable building block for the development of novel therapeutic agents. Researchers and chemists are increasingly interested in this compound due to its potential role in the synthesis of quinoline-based derivatives, which are widely explored for their biological activities.

In recent years, the demand for 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline derivatives has surged, driven by the growing focus on drug discovery and medicinal chemistry. This compound's carboxylate functionality and amino group provide versatile sites for further chemical modifications, enabling the creation of targeted molecules for various applications. Its relevance in high-throughput screening and structure-activity relationship (SAR) studies has also been highlighted in scientific literature.

The synthesis of tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate involves multi-step organic reactions, often starting from readily available quinoline precursors. The incorporation of the bromo atom at the 6-position enhances its reactivity, making it a key intermediate for cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, particularly in the development of small-molecule inhibitors and biologically active compounds.

From an industrial perspective, the scalability of producing CAS No. 1187932-29-1 is a critical consideration. Manufacturers are optimizing protocols to ensure high yield and purity, addressing the needs of pharmaceutical companies and research institutions. The compound's stability under various conditions and its compatibility with common organic solvents further contribute to its practicality in large-scale applications.

Emerging trends in green chemistry have also influenced the synthesis and handling of tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate. Researchers are exploring eco-friendly alternatives for traditional reaction conditions, such as reducing the use of hazardous reagents or implementing catalytic methods. This aligns with the broader scientific community's push toward sustainable synthesis and environmentally benign processes.

In summary, tert-Butyl 7-amino-6-bromo-4,4-dimethyl-3,4-dihydroquinoline-1(2H)-carboxylate (CAS No. 1187932-29-1) stands as a pivotal compound in modern organic and medicinal chemistry. Its structural versatility, combined with its applicability in drug development and material science, ensures its continued relevance in scientific and industrial settings. As research progresses, this compound is likely to play an even greater role in the discovery of next-generation therapeutics and functional materials.